Cas no 1806702-78-2 (2-Methoxy-5-propionylmandelic acid)

• Product Name: 2-Methoxy-5-propionylmandelic acid
• CAS No: 1806702-78-2
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 4940266
• Update Time: 2025-06-08

2-Methoxy-5-propionylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-propionylmandelic acid

• Inchi： 1S/C12H14O5/c1-3-9(13)7-4-5-10(17-2)8(6-7)11(14)12(15)16/h4-6,11,14H,3H2,1-2H3,(H,15,16)
• InChI Key： VIRZFXZKBBXZDE-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(CC)=O)C=C1C(C(=O)O)O

Computed Properties

• Exact Mass: 238.08412354 g/mol
• Monoisotopic Mass: 238.08412354 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 83.8
• Molecular Weight: 238.24

Additional information on 2-Methoxy-5-propionylmandelic acid

Introduction to 2-Methoxy-5-propionylmandelic Acid (CAS No. 1806702-78-2)

2-Methoxy-5-propionylmandelic acid, identified by its Chemical Abstracts Service (CAS) number 1806702-78-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of substituted mandelic acids, characterized by its unique structural features that include a methoxy group at the second position and a propionyl moiety at the fifth position of the benzene ring. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The structure of 2-methoxy-5-propionylmandelic acid contributes to its reactivity and utility in multiple domains. The methoxy group (-OCH₃) enhances its solubility in polar solvents and influences its electronic properties, while the propionyl group (-CH₂CH₂COOH) introduces acidic characteristics and participates in hydrogen bonding interactions. These features make it a versatile building block in the synthesis of more complex molecules, particularly in drug development and material science.

In recent years, 2-methoxy-5-propionylmandelic acid has been explored for its potential applications in medicinal chemistry. Its derivatives have been investigated for their pharmacological effects, including antimicrobial, anti-inflammatory, and antioxidant properties. The compound's ability to act as a precursor for more sophisticated pharmacophores has positioned it as a subject of interest in academic and industrial research laboratories. Specifically, modifications to its structure have been studied to optimize bioavailability and target specificity, aligning with current trends in drug design that emphasize personalized medicine and mechanism-based therapies.

One of the most compelling aspects of 2-methoxy-5-propionylmandelic acid is its role in the synthesis of bioactive molecules. Researchers have leveraged its scaffold to develop novel compounds with therapeutic potential. For instance, studies have demonstrated its utility in creating enzyme inhibitors that target key metabolic pathways implicated in diseases such as diabetes and cancer. The propionyl group's ability to interact with hydrophobic pockets in enzymes while the methoxy group provides steric and electronic modulation makes it an ideal candidate for such applications.

The pharmaceutical applications of 2-methoxy-5-propionylmandelic acid extend beyond inhibition studies. Its derivatives have been incorporated into experimental treatments aimed at modulating neurotransmitter systems, offering insights into potential treatments for neurological disorders. The compound's structural flexibility allows chemists to introduce additional functional groups or linkages, thereby tailoring its properties for specific biological targets. This adaptability underscores its significance as a chemical entity with broad utility.

Beyond pharmaceuticals, 2-methoxy-5-propionylmandelic acid has found relevance in materials science, particularly in the development of advanced polymers and coatings. Its incorporation into polymer matrices enhances material properties such as thermal stability and mechanical strength. The compound's ability to form hydrogen bonds with other polymer chains improves adhesion and durability, making it valuable for industrial applications where performance under stress is critical.

The synthesis of 2-methoxy-5-propionylmandelic acid itself is an area of active research, with methodologies being refined to improve yield and purity. Current approaches often involve multi-step organic transformations starting from readily available precursors like mandelic acid or cinnamic acid derivatives. Advances in catalytic processes have enabled more efficient routes, reducing waste and energy consumption—a critical consideration in sustainable chemistry practices.

In summary, 2-methoxy-5-propionylmandelic acid (CAS No. 1806702-78-2) represents a multifaceted compound with significant implications across pharmaceuticals, materials science, and synthetic chemistry. Its unique structural attributes enable diverse applications, from drug development to advanced material formulations. As research continues to uncover new possibilities for this compound, its importance is likely to grow further, solidifying its place as a cornerstone molecule in modern chemical innovation.